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Compound of Interest

Compound Name: Methyl 18-methylnonadecanoate

Cat. No.: B3044313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 18-methylnonadecanoate (CAS No. 65301-91-9) is a long-chain branched fatty acid

ester with the molecular formula C21H42O2 and a molecular weight of approximately 326.56

g/mol .[1][2] Its unique branched structure suggests potential for distinct sensory and functional

properties when utilized as an emollient and skin-conditioning agent in cosmetic and

dermatological formulations.[1] This document provides a comprehensive overview of its

application, along with detailed protocols for its evaluation and formulation.

Chemical Structure:

Physicochemical Properties (Representative Data)
Quantitative data for Methyl 18-methylnonadecanoate is not readily available in public

literature. The following table presents representative data based on typical properties of

branched-chain fatty acid esters used in cosmetics. Actual values should be determined

experimentally.
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Property Representative Value Test Method

Appearance Clear to slightly yellow liquid Visual Inspection

Odor Faint, characteristic Olfactory Assessment

Viscosity (at 25°C) 15 - 25 cP Rotational Viscometer

Spreadability (mm²/10 min) 700 - 900 Glass Plate Method

Refractive Index (at 20°C) 1.440 - 1.450 Refractometer

Solubility

Soluble in oils, esters, and

organic solvents; Insoluble in

water

Miscibility Testing

Applications in Cosmetics and Emollients
Methyl 18-methylnonadecanoate is primarily used as an emollient and skin-conditioning

agent in a variety of cosmetic products, including:

Creams and Lotions: Contributes to a smooth, non-greasy skin feel and helps to improve

spreadability.

Sunscreens: Can act as a solvent for UV filters and improve the sensory profile of the final

product.

Color Cosmetics (e.g., Foundations, Lipsticks): Enhances slip and provides a pleasant

texture upon application.

Hair Care Products (e.g., Conditioners, Serums): Can improve combability and impart a soft,

silky feel to the hair.

The branched-chain structure of Methyl 18-methylnonadecanoate is expected to provide a

lighter, more elegant skin feel compared to its linear counterparts, with good absorption and a

less occlusive effect.

Mechanism of Action as an Emollient
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Emollients primarily function to improve skin hydration and barrier function through two main

mechanisms: occlusion and the "filling" of intercellular gaps in the stratum corneum.

Stratum Corneum

Corneocyte

Corneocyte

Corneocyte

Increased Skin Hydration

Smoother skin surface

Intercellular Lipid Matrix Reduced Transepidermal
Water Loss (TEWL)

Prevents water evaporation

Methyl 18-methylnonadecanoate
(Emollient)

Fills intercellular gaps

Forms a thin film (Occlusion)

Click to download full resolution via product page

Mechanism of emollient action on the skin barrier.

Experimental Protocols
The following protocols are designed to evaluate the performance of Methyl 18-
methylnonadecanoate as a cosmetic emollient.

Protocol for Evaluating Skin Hydration (Corneometer)
Objective: To measure the effect of a formulation containing Methyl 18-methylnonadecanoate
on the hydration level of the stratum corneum.

Materials:

Corneometer® (or similar skin hydration measurement device)

Test formulation (e.g., O/W cream) with a specified concentration of Methyl 18-
methylnonadecanoate

Control formulation (without Methyl 18-methylnonadecanoate)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b3044313?utm_src=pdf-body-img
https://www.benchchem.com/product/b3044313?utm_src=pdf-body
https://www.benchchem.com/product/b3044313?utm_src=pdf-body
https://www.benchchem.com/product/b3044313?utm_src=pdf-body
https://www.benchchem.com/product/b3044313?utm_src=pdf-body
https://www.benchchem.com/product/b3044313?utm_src=pdf-body
https://www.benchchem.com/product/b3044313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volunteer panel (n≥10) with normal to dry skin on the forearms

Wash-out soap

Controlled environment room (20-22°C, 40-60% relative humidity)

Procedure:

Acclimatization: Volunteers acclimatize in the controlled environment room for at least 30

minutes.

Baseline Measurement: Measure and record the baseline skin hydration on designated test

sites on the volar forearm. Three measurements per site should be taken and averaged.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test and control

formulations to their respective test sites.

Post-Application Measurements: Measure skin hydration at predetermined time points (e.g.,

1, 2, 4, 6, and 8 hours) after product application.

Data Analysis: Calculate the mean percentage change in skin hydration from baseline for

both the test and control formulations at each time point. Statistical analysis (e.g., t-test or

ANOVA) should be performed to determine the significance of the results.

Protocol for Evaluating Transepidermal Water Loss
(TEWL)
Objective: To assess the occlusive properties of a formulation containing Methyl 18-
methylnonadecanoate by measuring its effect on TEWL.

Materials:

Tewameter® (or similar TEWL measurement device)

Test formulation

Control formulation
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Volunteer panel

Controlled environment room

Procedure:

Acclimatization: Volunteers acclimatize for at least 30 minutes in the controlled environment

room.

Baseline Measurement: Measure and record the baseline TEWL on designated test sites on

the volar forearm.

Product Application: Apply a standardized amount of the test and control formulations to the

respective test sites.

Post-Application Measurements: Measure TEWL at specified time intervals (e.g., 1, 2, 4, 6,

and 8 hours) after application.

Data Analysis: Calculate the percentage reduction in TEWL from baseline for both

formulations. Compare the results to determine the occlusive effect of the test formulation.

Protocol for Sensory Panel Evaluation
Objective: To characterize the sensory profile of Methyl 18-methylnonadecanoate in a

cosmetic formulation.

Materials:

Trained sensory panel (n≥10)

Test formulation

Control formulation

Standardized sensory evaluation questionnaires

Private, well-lit evaluation booths

Procedure:
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Sample Presentation: Provide panelists with coded samples of the test and control

formulations.

Evaluation: Panelists apply a standardized amount of each product to a designated area of

their skin (e.g., forearm) and evaluate various sensory attributes at different time points (e.g.,

during application, 5 minutes after, and 20 minutes after).

Attributes for Evaluation:

Pick-up: Ease of removing the product from the container.

Spreadability: Ease of spreading on the skin.

Absorbency: Speed of disappearance into the skin.

Greasiness: Sensation of oiliness on the skin.

Tackiness: Stickiness of the skin after application.

Smoothness: Sensation of smoothness of the skin.

Softness: Sensation of skin softness.

Data Collection: Panelists rate each attribute on a linear scale (e.g., from 0 to 10).

Data Analysis: Analyze the data statistically (e.g., using ANOVA and spider web diagrams) to

compare the sensory profiles of the test and control formulations.

Formulation Guidelines
Methyl 18-methylnonadecanoate can be incorporated into the oil phase of emulsions. A

typical usage level is between 2% and 10%, depending on the desired sensory properties and

product type. It is stable under normal formulation conditions and compatible with most

common cosmetic ingredients.

Example Formulation: O/W Moisturizing Cream
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Phase Ingredient % (w/w)

A Deionized Water q.s. to 100

Glycerin 3.00

Xanthan Gum 0.20

B
Methyl 18-

methylnonadecanoate
5.00

Cetearyl Alcohol 3.00

Glyceryl Stearate 2.00

Ceteareth-20 1.50

C
Phenoxyethanol (and)

Ethylhexylglycerin
1.00

Fragrance 0.10

Procedure:

Heat Phase A and Phase B separately to 75°C.

Add Phase B to Phase A with constant stirring.

Homogenize for 3-5 minutes.

Cool to 40°C with gentle stirring.

Add Phase C and mix until uniform.

Safety and Regulatory Information
Based on available data for similar long-chain fatty acid esters, Methyl 18-
methylnonadecanoate is expected to have a low toxicity profile and be non-irritating to the

skin and eyes. A safety data sheet for the related compound, Methyl Nonadecanoate, indicates

low hazard. PubChem reports Methyl 18-methylnonadecanoate as not meeting GHS hazard

criteria. However, it is recommended to conduct appropriate safety and stability testing for any
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new formulation. This ingredient has not been reviewed by the Cosmetic Ingredient Review

(CIR) panel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Methyl 18-
methylnonadecanoate in Cosmetics and Emollients]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3044313#use-of-methyl-18-
methylnonadecanoate-in-cosmetics-and-emollients]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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